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Compound of Interest

Compound Name: Cyclohexyl cinnamate

Cat. No.: B1588606

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety, environmental
protection, and regulatory compliance. This document provides a comprehensive guide to the
safe handling of Cyclohexyl cinnamate, including personal protective equipment (PPE),
operational procedures, and disposal plans.

Chemical and Physical Properties

A summary of the key quantitative data for Cyclohexyl cinnamate is presented in the table
below for easy reference.

Property Value

CAS Number 7779-17-1

Molecular Formula C15H1802

Molecular Weight 230.30 g/mol

Appearance Colorless clear viscous liquid
Specific Gravity 1.04700 to 1.05600 @ 25.00 °C[1]
Refractive Index 1.55800 to 1.56400 @ 20.00 °C[1]
Flash Point 143.33 °C (290.00 °F)[2]

Storage Temperature 2-8°C, sealed in a dry environment[3]
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Hazard Identification and Personal Protective
Equipment (PPE)

While extensive toxicological data for Cyclohexyl cinnamate is not readily available, it is used
as a flavoring agent and is not classified as a hazardous substance under GHS by some
sources[2][4]. However, one supplier provides a GHSO07 "Warning" pictogram, which suggests it
may be a mild irritant[3]. Therefore, a cautious approach to handling is recommended.

The following table summarizes the recommended PPE for handling Cyclohexyl cinnamate.

Protection Type Recommended PPE

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

Hand Protection Chemical-resistant gloves (e.qg., nitrile).

Body Protection Laboratory coat.

Not generally required under normal laboratory
] ] conditions with adequate ventilation. If aerosols
Respiratory Protection o
may be generated or ventilation is poor, a

NIOSH-approved respirator may be appropriate.

Operational and Disposal Plans

Handling and Storage:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin and eyes.

Do not ingest.

Keep containers tightly closed when not in use.

Store in a cool, dry place away from incompatible materials.

Spill Management:
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In the event of a spill, follow these step-by-step procedures.

Notification: Immediately alert others in the vicinity of the spill.
o |solation: Restrict access to the affected area.

o Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table
above.

o Containment: For liquid spills, create a dike around the spill using an inert absorbent material
(e.g., vermiculite, sand, or commercial sorbent pads) to prevent it from spreading[5][6].

o Absorption: Cover the spill with the absorbent material and allow it to be fully absorbed[5][7].

o Collection: Carefully sweep or scoop up the absorbed material and place it into a labeled,
sealable container for hazardous waste disposal[5][8].

o Decontamination: Clean the spill area with soap and water, and collect the cleaning materials
for disposal as hazardous waste[8][9].

o Waste Disposal: Dispose of the sealed container and any contaminated PPE as chemical
waste through your institution's Environmental Health and Safety (EHS) office[5].

Disposal of Unused Cyclohexyl Cinnamate:

While not classified as a hazardous waste by all sources, it is not recommended to dispose of
Cyclohexyl cinnamate down the drain.

o Waste Collection: Collect unused or waste Cyclohexyl cinnamate in a clearly labeled,
sealed container.

» Professional Disposal: Contact your institution's EHS department or a licensed chemical
waste disposal company to arrange for proper disposal[10].

Experimental Protocols

Given the context of providing safety and handling information, detailed experimental protocols
for specific uses of Cyclohexyl cinnamate are not provided here. Researchers should refer to
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their specific experimental designs and conduct a thorough risk assessment before use.

Visual Workflow for Spill Response

The following diagram illustrates the logical workflow for responding to a chemical spill of
Cyclohexyl cinnamate.
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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